Cas no 117067-53-5 (Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]-)

• Product Name: Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]-
• CAS No: 117067-53-5
• MF: C₁₉H₂₂N₄S
• MW: 338.469782352448
• CID: 3654313
• PubChem ID: 3718547
• Update Time: 2025-04-22

Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-[1-(1H-benzotriazol-1-yl)hexyl]-
• N-[1-(1H-1,2,3-Benzotriazol-1-yl)hexyl]benzenecarbothioamide
• N-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)hexyl)benzothioamide
• 117067-53-5
• N-[1-(benzotriazol-1-yl)hexyl]benzenecarbothioamide
• starbld0034897

• Inchi： 1S/C19H22N4S/c1-2-3-5-14-18(20-19(24)15-10-6-4-7-11-15)23-17-13-9-8-12-16(17)21-22-23/h4,6-13,18H,2-3,5,14H2,1H3,(H,20,24)
• InChI Key： FBEMLILGZUTPBV-UHFFFAOYSA-N
• SMILES： C1(C(NC(N2C3=CC=CC=C3N=N2)CCCCC)=S)=CC=CC=C1

Computed Properties

• Exact Mass: 338.15651789Da
• Monoisotopic Mass: 338.15651789Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles